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Compound of Interest

Compound Name:
2-cyano-N,N-

dimethylbenzenesulfonamide

Cat. No.: B179269 Get Quote

In-Depth Technical Guide: 2-Cyano-N,N-
dimethylbenzenesulfonamide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical

properties of 2-cyano-N,N-dimethylbenzenesulfonamide, a sulfonamide derivative with

potential applications in chemical synthesis and drug discovery. This document collates

available experimental data and provides context through related compounds where specific

information is not yet publicly available.

Chemical Identity and Physical Properties
2-Cyano-N,N-dimethylbenzenesulfonamide is a solid organic compound. Its fundamental

properties are summarized in the table below.
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Property Value Source

CAS Number 168971-53-7 [1]

Molecular Formula C₉H₁₀N₂O₂S [2]

Molecular Weight 210.25 g/mol [2]

Melting Point 125–127 °C [1]

Appearance Solid -

Predicted XlogP 0.8 [2]

Note: Some properties are predicted and have not been experimentally verified.

Spectroscopic Data
Detailed spectroscopic data is crucial for the unambiguous identification and characterization of

2-cyano-N,N-dimethylbenzenesulfonamide. The following are partially available

experimental spectral data.

Nuclear Magnetic Resonance (NMR) Spectroscopy
The following partial NMR data has been reported:

Nucleus Solvent
Chemical Shift
(δ)

Multiplicity &
Coupling
Constant (J)

Assignment

¹H CDCl₃ 7.85 ppm d, J = 8.4 Hz 1H (Aromatic)

¹³C - 143.2 ppm - C-SO₂

Note: The available NMR data is incomplete. A full spectral analysis with complete peak

assignments is required for comprehensive structural elucidation.

Infrared (IR) Spectroscopy
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While a specific IR spectrum for 2-cyano-N,N-dimethylbenzenesulfonamide is not available,

characteristic absorption bands for related sulfonamide and nitrile-containing compounds can

be anticipated. For instance, N-[cyano(4-methoxyphenyl)methyl]-4-methylbenzenesulfonamide

exhibits characteristic peaks for the N-H, C≡N, and S=O (asymmetric and symmetric)

stretching vibrations.[2]

Mass Spectrometry (MS)
Experimentally determined mass spectrometry data for 2-cyano-N,N-
dimethylbenzenesulfonamide is not currently available in public literature. However,

predicted mass-to-charge ratios for various adducts have been calculated and are available on

public databases such as PubChem.[2]

Synthesis and Experimental Protocols
A detailed, peer-reviewed experimental protocol for the synthesis of 2-cyano-N,N-
dimethylbenzenesulfonamide is not readily available in the searched literature. However,

general synthetic routes for related compounds such as 2-amino-5-cyano-N,3-

dimethylbenzamide and N,N-disubstituted cyanoacetamides have been described.[3][4] These

methods often involve the reaction of a suitable precursor with a cyanating agent or the

coupling of a carboxylic acid derivative with an amine.

The synthesis of 2-cyano-N,N-dimethylbenzenesulfonamide would likely involve the reaction

of 2-chlorosulfonylbenzonitrile with dimethylamine or a related synthetic strategy. The workflow

for a potential synthesis and characterization is outlined below.
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Potential Synthetic and Analytical Workflow

Synthesis

Characterization

Start

2-Chlorosulfonylbenzonitrile +
 Dimethylamine

1.

Reaction in suitable solvent
(e.g., DCM, THF) with base

2.

Aqueous workup and extraction

3.

Column chromatography or
recrystallization

4.

2-Cyano-N,N-dimethyl-
benzenesulfonamide

5.

¹H and ¹³C NMR Spectroscopy Mass Spectrometry FT-IR Spectroscopy Melting Point Determination HPLC or Elemental Analysis
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Caption: A generalized workflow for the potential synthesis and subsequent characterization of

2-cyano-N,N-dimethylbenzenesulfonamide.

Biological Activity and Potential Applications
Currently, there is no specific information in the public domain regarding the biological activity

or signaling pathway involvement of 2-cyano-N,N-dimethylbenzenesulfonamide. However,

the benzenesulfonamide moiety is a well-established pharmacophore present in numerous

therapeutic agents.[5] Derivatives of benzenesulfonamide have shown a wide range of

pharmacological activities, including anticancer and antioxidant properties.[6]

The cyano group can also play a significant role in the biological profile of a molecule. For

instance, certain 2-cyano-3-acrylamide inhibitors have been investigated for their anti-infective

properties.[7] The combination of the cyano and N,N-dimethylsulfonamide functionalities in 2-
cyano-N,N-dimethylbenzenesulfonamide suggests that it could be a valuable scaffold for the

development of novel therapeutic agents. Further screening and biological evaluation are

necessary to elucidate its potential pharmacological profile.

The logical relationship for investigating the therapeutic potential of this compound class is

depicted below.
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Drug Discovery and Development Pathway

2-Cyanobenzenesulfonamide Scaffold

Synthesis of Analog Library

High-Throughput Biological Screening
(e.g., enzyme assays, cell-based assays)

Hit Identification and Validation

Lead Optimization
(SAR studies)

Preclinical Development
(in vivo studies, toxicology)

Clinical Trials
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Caption: A simplified flowchart illustrating the progression from a chemical scaffold to a

potential clinical candidate in drug discovery.

Safety Information
According to available safety data sheets, 2-cyano-N,N-dimethylbenzenesulfonamide is

classified with the following GHS hazard statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Standard laboratory safety precautions, including the use of personal protective equipment

(PPE) such as gloves, safety glasses, and a lab coat, should be strictly followed when handling

this compound. Work should be conducted in a well-ventilated area or a fume hood.

Conclusion
2-Cyano-N,N-dimethylbenzenesulfonamide is a compound for which basic identification and

some physical properties are known. However, a comprehensive experimental characterization,

including detailed spectroscopic data and a definitive synthetic protocol, is not yet publicly

available. The presence of the benzenesulfonamide and cyano functionalities suggests that this

compound and its derivatives could be of interest for further investigation in medicinal

chemistry and drug discovery. Future research should focus on the complete synthesis and

characterization of this molecule, followed by systematic biological screening to explore its

therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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